Cas no 2137566-67-5 (Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate)

• Product Name: Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate
• CAS No: 2137566-67-5
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 6239909
• PubChem ID: 165463720
• Update Time: 2025-07-09

Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137566-67-5
• methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate
• EN300-784997
• Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate

• Inchi： 1S/C11H8O5/c1-13-11(12)8-4-6-2-3-7-10(9(6)16-8)15-5-14-7/h2-4H,5H2,1H3
• InChI Key： ZEFCNYYYUDEUBZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC2C=CC3=C(C1=2)OCO3

Computed Properties

• Exact Mass: 220.03717335g/mol
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.9Ų

Additional information on Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate

Methyl 3,5,12-Trioxatricyclo[7.3.0.0,2,6]Dodeca-1,6,8,10-Tetraene-11-Carboxylate: A Comprehensive Overview

The compound Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate (CAS No: 2137566-67-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique tricyclic framework and functional groups that make it a promising candidate for various applications in drug discovery and advanced materials development.

Key structural features of this compound include the presence of three oxygen atoms within the tricyclic system and a methyl ester group attached to the carboxylate moiety. The tricyclic structure is composed of fused rings that provide exceptional stability and reactivity to the molecule. Recent studies have highlighted the potential of this compound in bioactive molecule synthesis, where its structural complexity can be leveraged to design novel drugs with enhanced pharmacokinetic properties.

One of the most intriguing aspects of Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate is its ability to participate in intramolecular reactions, which opens up new avenues for synthesizing larger and more complex molecules. Researchers have successfully utilized this compound as a building block in the construction of macrocyclic compounds with potential applications in catalysis and drug delivery systems.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in asymmetric catalysis have enabled chemists to produce enantiomerically pure versions of this compound, which are crucial for studying its biological activity and optimizing its properties for therapeutic applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. Its ability to interact with these enzymes makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

Moreover, the methyl ester group in Methyl 3,5,12-trioxatricyclo[7.3.0.0,2,6]dodeca-1,6,8,10-tetraene-11-carboxylate plays a critical role in modulating its solubility and bioavailability. This feature has been exploited in recent research to enhance the delivery of bioactive molecules across cellular membranes.

Looking ahead, the development of efficient synthetic routes for this compound remains a key area of research interest. Scientists are exploring novel methodologies that combine traditional organic synthesis techniques with modern computational tools to streamline its production process.

In conclusion,Methyl 3,5,trioxatricyclo[7.]dodeca-tetraene-carboxylate (CAS No: 2.) is a versatile compound with immense potential in various scientific domains due to its unique structure and functional groups. As research continues to uncover new insights into its properties and applications,the future looks promising for this intriguing molecule.